Cas no 25186-92-9 (Benzene,1-bromo-4-(phenylsulfinyl)-)

• Product Name: Benzene,1-bromo-4-(phenylsulfinyl)-
• CAS No: 25186-92-9
• MF: C₁₂H₉BrOS
• MW: 281.168261289597
• CID: 272485
• PubChem ID: 212855
• Update Time: 2025-04-19

Benzene,1-bromo-4-(phenylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-(phenylsulfinyl)-
• 1-(benzenesulfinyl)-4-bromobenzene
• 25186-92-9
• SCHEMBL9316559
• BRN 4247696
• 4-Bromodiphenyl sulfoxide
• Phenyl 4-bromophenyl sulfoxide
• DTXSID30948042
• Sulfoxide, p-bromophenyl phenyl
• p-Bromophenyl phenyl sulfoxide

• Inchi： 1S/C12H9BrOS/c13-10-6-8-12(9-7-10)15(14)11-4-2-1-3-5-11/h1-9H
• InChI Key： ZTRXUNUYTUUDRR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.95577
• Monoisotopic Mass: 279.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 398.8°C at 760 mmHg
• Flash Point: 195°C
• Refractive Index: 1.71
• PSA: 17.07